1-Methoxy-4-cadinene
Overview
Description
1-Methoxy-4-cadinene is a natural product found in Cryptomeria japonica with data available.
Scientific Research Applications
Sesquiterpenes in Cryptomeria japonica
1-Methoxy-4-cadinene is identified as one of the new sesquiterpenes isolated from the black heartwood of Cryptomeria japonica. This compound, along with others, was established through extensive NMR experiments. The sesquiterpenes in this study were also tested for antibacterial activity against Staphylococcus aureus and Escherichia coli, as well as for termiticidal activity against Coptotermes formosanus SHIRAKI (Arihara et al., 2004).
Cadinene and Norcadinene Derivatives
Research on Heterotheca grandiflora revealed the presence of cadinene and norcadinene derivatives, including 1-Methoxy-4-cadinene. These derivatives are believed to be formed by decarboxylation of specific acids and were elucidated using spectroscopic methods and chemical transformations (Bohlmann et al., 1979).
Synthesis of Natural Products
The compound plays a role in the synthesis of various natural products. It has been used in the study of transformations of methoxy-α-tetralones, contributing to the synthesis of different diterpenes and sesquiterpenes. This includes research on synthesizing compounds like veadeiroic acid and triptolide (Poon et al., 2008).
Chemical Studies on Brown Algae
1-Methoxy-4-cadinene was also isolated from the brown alga Taonia atomaria. Along with other sesquiterpenes, the structure of 1-methoxy-4-cadinene was established using spectral data, including 2D-NMR spectroscopy. This research adds to the knowledge of the chemical composition of marine algae (Rosa et al., 1994).
properties
Product Name |
1-Methoxy-4-cadinene |
|---|---|
Molecular Formula |
C16H28O |
Molecular Weight |
236.39 g/mol |
IUPAC Name |
(1R,4S,4aR,8aR)-8a-methoxy-1,6-dimethyl-4-propan-2-yl-2,3,4,4a,7,8-hexahydro-1H-naphthalene |
InChI |
InChI=1S/C16H28O/c1-11(2)14-7-6-13(4)16(17-5)9-8-12(3)10-15(14)16/h10-11,13-15H,6-9H2,1-5H3/t13-,14+,15+,16-/m1/s1 |
InChI Key |
WPYWXKMNACRLCE-FXUDXRNXSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H]([C@H]2[C@]1(CCC(=C2)C)OC)C(C)C |
Canonical SMILES |
CC1CCC(C2C1(CCC(=C2)C)OC)C(C)C |
synonyms |
1-methoxy-4-cadinene |
Origin of Product |
United States |
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